Cas no 90820-03-4 (Tricyclo[3.2.1.02,4]oct-6-ene-3-carboxylicacid (7CI))

• Product name: Tricyclo[3.2.1.02,4]oct-6-ene-3-carboxylicacid (7CI)
• CAS No: 90820-03-4
• MF: C₉H₁₀O₂
• MW: 150.1745
• CID: 798844
• PubChem ID: 253320

Tricyclo[3.2.1.02,4]oct-6-ene-3-carboxylicacid (7CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.2.1.02,4]oct-6-ene-3-carboxylicacid (7CI)
• TRICYCLO[3.2.1.0~2,4~]OCT-6-ENE-3-CARBOXYLIC ACID
• NSC76148
• tricyclo[3.2.1.02,4]oct-6-ene-3-carboxylic acid
• 91746-77-9
• DTXSID00919542
• NSC-76148
• HMS1678F09
• BB 0260502
• STK177276
• AKOS000714897
• 90820-03-4
• Oprea1_463716
• DTXSID80291515
• Oprea1_131035

• MDL： MFCD11040470
• Inchi： InChI=1S/C9H10O2/c10-9(11)8-6-4-1-2-5(3-4)7(6)8/h1-2,4-8H,3H2,(H,10,11)
• InChI Key： KMROWUMWXXGKAD-UHFFFAOYSA-N
• SMILES： C1=CC2CC1C3C2C3C(=O)O

Computed Properties

• Exact Mass: 150.068
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.1

Experimental Properties

• Density: 1.371
• Boiling Point: 289.3°Cat760mmHg
• Flash Point: 130.5°C
• Refractive Index: 1.624
• PSA: 37.30000
• LogP: 1.13910